Cas no 1116-13-8 (L-Aspartic acid,N-(1-oxododecyl)-)

L-Aspartic acid,N-(1-oxododecyl)- structure
1116-13-8 structure
Product Name:L-Aspartic acid,N-(1-oxododecyl)-
CAS No:1116-13-8
MF:C16H29NO5
MW:315.405165433884
CID:117427
PubChem ID:11370477
Update Time:2025-04-18

L-Aspartic acid,N-(1-oxododecyl)- Chemical and Physical Properties

Names and Identifiers

    • L-Aspartic acid,N-(1-oxododecyl)-
    • N-LAUROYL-L-ASPARTIC ACID*
    • Nα-lauryl-L-aspartic acid
    • N-Lauroyl-l-aspartic acid
    • VCRXMSMANOGRCM-ZDUSSCGKSA-N
    • (2S)-2-(dodecanoylamino)butanedioic acid
    • n-Dodecanoylaspartic acid #
    • SCHEMBL872338
    • N-Lauroyl-L Aspartic Acid
    • 1116-13-8
    • Inchi: 1S/C16H29NO5/c1-2-3-4-5-6-7-8-9-10-11-14(18)17-13(16(21)22)12-15(19)20/h13H,2-12H2,1H3,(H,17,18)(H,19,20)(H,21,22)/t13-/m0/s1
    • InChI Key: VCRXMSMANOGRCM-ZDUSSCGKSA-N
    • SMILES: O=C(CCCCCCCCCCC)N[C@H](C(=O)O)CC(=O)O

Computed Properties

  • Exact Mass: 315.20467
  • Monoisotopic Mass: 315.20457303g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 14
  • Complexity: 343
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 104Ų

Experimental Properties

  • Density: 1.094±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 115-116 ºC
  • Solubility: Very slightly soluble (0.38 g/l) (25 º C),
  • PSA: 103.7

L-Aspartic acid,N-(1-oxododecyl)- Security Information

  • Safety Instruction: 22-24/25
  • Safety Term:Safety Statements 22-24/25
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